Methyl-d9-choline
Methyl-d9-choline
Methyl-D9-choline is under investigation in clinical trial NCT01807910 (ER Stress in NAFLD).
Brand Name:
Vulcanchem
CAS No.:
50673-41-1
VCID:
VC0535189
InChI:
InChI=1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1/i1D3,2D3,3D3
SMILES:
C[N+](C)(C)CCO
Molecular Formula:
C5H14NO+
Molecular Weight:
113.23 g/mol
Methyl-d9-choline
CAS No.: 50673-41-1
Cat. No.: VC0535189
Molecular Formula: C5H14NO+
Molecular Weight: 113.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl-D9-choline is under investigation in clinical trial NCT01807910 (ER Stress in NAFLD). |
|---|---|
| CAS No. | 50673-41-1 |
| Molecular Formula | C5H14NO+ |
| Molecular Weight | 113.23 g/mol |
| IUPAC Name | 2-hydroxyethyl-tris(trideuteriomethyl)azanium |
| Standard InChI | InChI=1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1/i1D3,2D3,3D3 |
| Standard InChI Key | OEYIOHPDSNJKLS-GQALSZNTSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])[N+](CCO)(C([2H])([2H])[2H])C([2H])([2H])[2H] |
| SMILES | C[N+](C)(C)CCO |
| Canonical SMILES | C[N+](C)(C)CCO |
| Appearance | Solid powder |
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